Cas no 6142-57-0 (cis-2-Methylcyclopropanecarboxylic acid)

• Product Name: cis-2-Methylcyclopropanecarboxylic acid
• CAS No: 6142-57-0
• Molecular Formula: C₅H₈O₂
• Molecular Weight: 100.12
• MDL: MFCD14155964
• CID: 46432
• PubChem ID: 6995701

cis-2-Methylcyclopropanecarboxylic acid Properties

Names and Identifiers

• cis-2-Methylcyclopropanecarboxylic acid
• (1R,2S)-2-METHYLCYCLOPROPANECARBOXYLIC ACID
• 2-methylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-methyl-, (1R,2S)-rel-
• (+-)-trans-< 2-Methyl-cyclopropyl> -carbonsaeure
• (+-)-trans-2-Methyl-cyclopropan-carbonsaeure-(1)
• (1SR,2SR)-2-methylcyclopropanecarboxylic acid
• Einecs 228-141-5
• trans 2-methylcyclopropanecarboxylic acid
• trans-2-Methyl-1-cyclopropanecarboxylic acid
• trans-2-methyl-cyclopentanecarboxylic acid
• trans-2-methylcyclopropanecarboxylic acid
• cis-2-Methyl-cyclopropanecarboxylic acid
• CS-0368383
• AKOS006237218
• 29667-48-9
• MFCD12031257
• (1R,2S)-rel-2-Methylcyclopropanecarboxylicacid
• MFCD14155964
• PS-15485
• cis-2-methylcyclopropane carboxylic acid
• EN300-66625
• CS-0049741
• SBB069055
• DTXSID30426416
• P17920
• Cyclopropanecarboxylic acid, 2-methyl-, (1R,2S)-
• 6142-57-0
• (1R,2S)-rel-2-Methylcyclopropanecarboxylic acid
• SCHEMBL1688785
• (1R,2S)-2-methylcyclopropane-1-carboxylic acid
• DB-068142
• AYEGPMGNMOIHDL-IUYQGCFVSA-N

• MDL： MFCD14155964
• InChIKey： AYEGPMGNMOIHDL-IUYQGCFVSA-N
• Inchi： InChI=1S/C5H8O2/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3,(H,6,7)/t3-,4+/m0/s1
• SMILES： C[C@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 100.05244
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 100.052
• Heavy Atom Count: 7
• Complexity: 98.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3
• Boiling Point: 191.2 °C at 760 mmHg
• Flash Point: 87.8 °C
• Density: 1.171